Cas no 2229149-42-0 (tert-butyl N-2-(2-amino-1H-imidazol-5-yl)-5-(trifluoromethyl)phenylcarbamate)

• Product Name: tert-butyl N-2-(2-amino-1H-imidazol-5-yl)-5-(trifluoromethyl)phenylcarbamate
• CAS No: 2229149-42-0
• MF: C₁₅H₁₇F₃N₄O₂
• MW: 342.316293478012
• CID: 6150131
• PubChem ID: 165621242
• Update Time: 2025-06-08

tert-butyl N-2-(2-amino-1H-imidazol-5-yl)-5-(trifluoromethyl)phenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-(2-amino-1H-imidazol-5-yl)-5-(trifluoromethyl)phenylcarbamate
• 2229149-42-0
• tert-butyl N-[2-(2-amino-1H-imidazol-5-yl)-5-(trifluoromethyl)phenyl]carbamate
• EN300-1900682

• Inchi： 1S/C15H17F3N4O2/c1-14(2,3)24-13(23)22-10-6-8(15(16,17)18)4-5-9(10)11-7-20-12(19)21-11/h4-7H,1-3H3,(H,22,23)(H3,19,20,21)
• InChI Key： HBNUIFSUDQFSDF-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(C2=CN=C(N)N2)=C(C=1)NC(=O)OC(C)(C)C)(F)F

Computed Properties

• Exact Mass: 342.13036028g/mol
• Monoisotopic Mass: 342.13036028g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 453
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 93Ų

Additional information on tert-butyl N-2-(2-amino-1H-imidazol-5-yl)-5-(trifluoromethyl)phenylcarbamate

Professional Introduction to Compound with CAS No. 2229149-42-0 and Product Name: tert-butyl N-2-(2-amino-1H-imidazol-5-yl)-5-(trifluoromethyl)phenylcarbamate

The compound with the CAS number 2229149-42-0 and the product name tert-butyl N-2-(2-amino-1H-imidazol-5-yl)-5-(trifluoromethyl)phenylcarbamate represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its intricate molecular structure, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of functional groups such as the tert-butyl carbamate, 1H-imidazole, and trifluoromethylphenyl moieties suggests a multifaceted chemical profile that could be leveraged for various therapeutic purposes.

Recent research in the field of cheminformatics has highlighted the importance of heterocyclic compounds in drug design. The 1H-imidazole ring, a prominent feature in this compound, is well-documented for its role in numerous bioactive molecules. Studies have demonstrated that imidazole derivatives exhibit a wide range of biological activities, including antimicrobial, antiviral, and anti-inflammatory properties. The incorporation of an amino group at the 2-position of the imidazole ring further enhances its pharmacological potential by facilitating interactions with biological targets.

The trifluoromethylphenyl moiety is another critical component of this compound that contributes to its unique chemical properties. Trifluoromethyl groups are frequently employed in pharmaceuticals due to their ability to improve metabolic stability, binding affinity, and overall pharmacokinetic profiles. In particular, trifluoromethylphenyl derivatives have been extensively studied for their applications in central nervous system (CNS) drugs, anticancer agents, and anti-inflammatory medications. The combination of these features in the given compound suggests a promising candidate for further exploration in drug discovery.

The tert-butyl carbamate group adds an additional layer of complexity to the molecular structure. Carbamate functionalities are known for their versatility in medicinal chemistry, often serving as protecting groups or bioisosteres. In this context, the tert-butyl carbamate not only provides stability to the molecule but also opens up possibilities for further derivatization and functionalization. This adaptability makes the compound a valuable scaffold for synthesizing novel analogs with tailored biological activities.

Current research trends indicate that small molecules with complex structures are increasingly being explored for their therapeutic potential. The compound under discussion aligns well with this trend, as it possesses multiple pharmacophoric elements that could interact with various biological targets. For instance, recent studies have shown that imidazole derivatives can modulate enzyme activity and receptor binding, making them attractive candidates for treating neurological disorders and infections.

In addition to its structural complexity, this compound exhibits interesting physicochemical properties that make it suitable for drug development. The trifluoromethyl group enhances lipophilicity, while the tert-butyl carbamate contributes to solubility and metabolic stability. These characteristics are crucial for ensuring adequate absorption, distribution, metabolism, excretion, and toxicity (ADMET) profiles in potential drug candidates. Furthermore, computational modeling studies have suggested that this compound may exhibit favorable interactions with target proteins, further supporting its candidacy for medicinal applications.

The synthesis of this compound involves sophisticated organic chemistry techniques that highlight the advancements in synthetic methodologies. Modern synthetic strategies have enabled the efficient construction of complex molecules like this one, often employing catalytic processes and transition metal complexes to facilitate key transformations. The ability to synthesize such intricate structures underscores the progress made in synthetic organic chemistry over recent decades.

From a regulatory perspective, compounds like this one must undergo rigorous testing to ensure safety and efficacy before they can be considered for clinical use. Preclinical studies are essential for evaluating their pharmacological properties and identifying any potential adverse effects. These studies often involve in vitro assays to assess target engagement and in vivo models to evaluate systemic effects. The results from these studies provide critical insights into the compound's potential as a therapeutic agent.

The impact of such compounds on drug development is significant when considering the growing need for innovative treatments across various therapeutic areas. Diseases like cancer, neurodegenerative disorders, and infectious diseases continue to pose significant challenges to global health. Novel compounds with unique chemical profiles offer hope for developing more effective therapies that can address these unmet medical needs.

In conclusion, the compound with CAS number 2229149-42-0 and product name tert-butyl N-2-(2-amino-1H-imidazol-5-yl)-5-(trifluoromethyl)phenylcarbamate represents a promising candidate in pharmaceutical research due to its complex structure and multifaceted functional groups. Its potential applications in drug development are supported by recent advancements in cheminformatics and synthetic chemistry. As research continues to uncover new therapeutic targets and mechanisms, compounds like this one will play a crucial role in shaping the future of medicine.